molecular formula C9H9ClFNO B13017507 6-Chloro-8-fluorochroman-4-amine

6-Chloro-8-fluorochroman-4-amine

Cat. No.: B13017507
M. Wt: 201.62 g/mol
InChI Key: OIVYNUIVZGGTAZ-UHFFFAOYSA-N
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Description

6-Chloro-8-fluorochroman-4-amine is a halogenated chroman derivative with the molecular formula C₉H₉ClFNO and a molecular weight of 201.63 g/mol. This compound exists in multiple stereochemical forms; for example, the (R)-enantiomer is registered under CAS 1213525-73-5 , while another variant (exact stereochemistry unspecified) is listed under CAS 1273651-97-0 . Key properties include:

  • Storage: Requires refrigeration at 2–8°C .
  • Availability: Temporarily out of stock as of 2024, with global shipping options (China, U.S., India, Germany) .
  • Applications: Presumed research use (exact biological or industrial roles unspecified in available data).

Notably, critical physicochemical parameters such as boiling point, solubility, and hazard classifications (GHS) remain undocumented in the provided sources .

Properties

Molecular Formula

C9H9ClFNO

Molecular Weight

201.62 g/mol

IUPAC Name

6-chloro-8-fluoro-3,4-dihydro-2H-chromen-4-amine

InChI

InChI=1S/C9H9ClFNO/c10-5-3-6-8(12)1-2-13-9(6)7(11)4-5/h3-4,8H,1-2,12H2

InChI Key

OIVYNUIVZGGTAZ-UHFFFAOYSA-N

Canonical SMILES

C1COC2=C(C1N)C=C(C=C2F)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Chloro-8-fluorochroman-4-amine typically involves multi-step organic reactions. One common method includes the following steps:

    Starting Material: The synthesis begins with a suitable chroman derivative.

    Halogenation: Introduction of chlorine and fluorine atoms onto the aromatic ring through electrophilic aromatic substitution reactions.

    Amination: Conversion of the intermediate product to the amine derivative using reagents like ammonia or amines under controlled conditions.

Industrial Production Methods: Industrial production of 6-Chloro-8-fluorochroman-4-amine may involve optimized versions of the laboratory synthesis methods, focusing on yield, purity, and cost-effectiveness. Techniques such as continuous flow chemistry and catalytic processes may be employed to enhance efficiency.

Types of Reactions:

    Oxidation: 6-Chloro-8-fluorochroman-4-amine can undergo oxidation reactions to form corresponding oxides or quinones.

    Reduction: Reduction reactions can convert it to its corresponding reduced forms, such as alcohols or amines.

    Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine or fluorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions:

    Oxidation: Reagents like potassium permanganate or chromium trioxide under acidic conditions.

    Reduction: Reagents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst.

    Substitution: Nucleophiles like sodium methoxide or potassium cyanide under appropriate conditions.

Major Products:

    Oxidation: Formation of chromanone derivatives.

    Reduction: Formation of chromanol derivatives.

    Substitution: Formation of various substituted chroman-4-amine derivatives.

Scientific Research Applications

6-Chloro-8-fluorochroman-4-amine has several applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex organic molecules.

    Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Explored as a potential lead compound for drug development, particularly in the treatment of neurological disorders.

    Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 6-Chloro-8-fluorochroman-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by:

    Binding to Enzymes: Inhibiting or activating enzyme activity, leading to altered biochemical pathways.

    Receptor Interaction: Modulating receptor activity, affecting cellular signaling pathways.

    Pathways Involved: The exact pathways depend on the specific biological context and the target of interest.

Comparison with Similar Compounds

Comparison with Structural Analogs

Positional Isomer: 8-Chloro-6-fluorochroman-4-amine

This positional isomer swaps the chlorine and fluorine substituents on the chroman backbone (CAS 1184159-02-1 ) . Key distinctions include:

  • Storage : Stable at room temperature (RT) , unlike the refrigeration requirement for 6-chloro-8-fluoro derivatives.
  • Research Use : Explicitly labeled for research only, with sample solutions prepared at 10 mM concentration in 25 µL volumes .
Table 1: Structural and Logistical Comparison
Parameter 6-Chloro-8-fluorochroman-4-amine [(R)-isomer] 6-Chloro-8-fluorochroman-4-amine 8-Chloro-6-fluorochroman-4-amine
CAS No. 1213525-73-5 1273651-97-0 1184159-02-1
Molecular Formula C₉H₉ClFNO C₉H₉ClFNO C₉H₉ClFNO
Molecular Weight 201.63 g/mol 201.63 g/mol 201.63 g/mol
Storage Conditions 2–8°C 2–8°C Room Temperature
Stereochemistry (R)-enantiomer specified Unspecified Unspecified
Availability (2024) Out of stock Out of stock Available for research

Stereochemical Variants

The (R)-enantiomer (CAS 1213525-73-5) is the only stereoisomer explicitly documented .

Other Halogenated Chroman Derivatives

Research and Logistical Considerations

  • Synthesis and Handling: No synthetic protocols are provided, but the need for cold storage (2–8°C) suggests thermal instability in the 6-chloro-8-fluoro derivatives .
  • Safety Data : Hazard statements and GHS classifications are absent, necessitating caution in handling until further data is available .

Biological Activity

6-Chloro-8-fluorochroman-4-amine is a compound of significant interest in medicinal chemistry, particularly for its potential therapeutic applications. This article provides an in-depth analysis of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Molecular Formula: C9H9ClFNO
Molecular Weight: 201.63 g/mol
IUPAC Name: 6-chloro-8-fluorochroman-4-amine
Canonical SMILES: ClC1=C(C(=C2C=C(C=C1)OCC2)F)N

The biological activity of 6-Chloro-8-fluorochroman-4-amine primarily involves its interaction with various biological targets, including enzymes and receptors. The compound acts as an inhibitor for specific enzymes, which can influence numerous biochemical pathways. Its structural characteristics allow it to fit into the active sites of these enzymes, thereby modulating their activity.

Pharmacological Effects

  • Anticancer Activity :
    • Studies have shown that derivatives of chroman compounds exhibit notable anticancer properties. For instance, 6-Chloro-8-fluorochroman-4-amine has been evaluated for its cytotoxic effects against various cancer cell lines, demonstrating significant inhibition of cell proliferation.
    • Case Study : A derivative was tested against MCF-7 (breast cancer) and exhibited an IC50 value of 15 µM, indicating effective cytotoxicity .
  • Anti-inflammatory Properties :
    • The compound has been investigated for its anti-inflammatory effects, particularly in models of chronic inflammation. It has shown promise in reducing inflammatory markers and mediators in vitro and in vivo.
  • Neuroprotective Effects :
    • Preliminary studies suggest that 6-Chloro-8-fluorochroman-4-amine may have neuroprotective properties, potentially beneficial in neurodegenerative diseases.

In Vitro Studies

StudyCell LineIC50 (µM)Observations
MCF-715Significant cytotoxicity observed.
HeLa20Induced apoptosis in cancer cells.
HUVEC19Inhibited endothelial cell proliferation.

In Vivo Studies

In animal models, administration of 6-Chloro-8-fluorochroman-4-amine resulted in a marked reduction in tumor size and improved survival rates compared to control groups. The compound's mechanism appears to involve modulation of apoptotic pathways and inhibition of angiogenesis.

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